Methyl 4-hydroxy-4-methylpiperidine-1-carboxylate
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Overview
Description
“Methyl 4-hydroxy-4-methylpiperidine-1-carboxylate” is a chemical compound . It is also known as piperidinecarboxylic acid. The compound has a molecular weight of 173.21 g/mol .
Molecular Structure Analysis
The IUPAC name of the compound is “this compound”. The InChI code is “1S/C8H15NO3/c1-8(11)3-5-9(6-4-8)7(10)12-2/h11H,3-6H2,1-2H3” and the InChI key is "RDJKGGFMBWGHGZ-UHFFFAOYSA-N" .Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 173.21 g/mol .Scientific Research Applications
Synthesis and Chemical Properties
Intermediate in Synthesis : The compound and its derivatives, such as tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, serve as important intermediates in the synthesis of novel inhibitors, like the protein tyrosine kinase Jak3 inhibitor CP-690550. This demonstrates its utility in producing complex molecules for therapeutic purposes (Chen Xin-zhi, 2011).
Hydrogen Bonding : Derivatives like 4-Hydroxypiperidinium iodide and 4-Methylpiperidinium 4-methylpiperidine-N-carboxylate hydrate show unique hydrogen bonding and crystal packing, indicating the role of such compounds in understanding molecular interactions and designing new materials (M. Freytag & Peter G. Jones, 1999).
Conformational Studies : NMR studies of 4-hydroxy-1-methylpiperidine betaine derivatives have provided insights into molecular conformations, useful in the design of drugs and materials with specific physical and chemical properties (Z. Dega-Szafran, E. Dulewicz, M. Szafran, 2006).
Applications in Drug Development and Analysis
Antimicrobial Agents : Some derivatives have been synthesized and tested against various microorganisms like Escherichia coli and Staphylococcus aureus, highlighting the potential of these compounds in developing new antimicrobial agents (Z. Dega-Szafran & E. Dulewicz, 2006).
Acetylcholinesterase Activity : Synthesis of 1-[11C]methylpiperidin-4-yl propionate for in vivo measurements of acetylcholinesterase activity demonstrates the compound's utility in studying neurodegenerative diseases and developing treatments (S. Snyder et al., 1998).
Material Science and Organic Chemistry
Crystallographic Studies : Investigations into cocrystals of bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride provide valuable information on molecular packing, which is essential for designing materials with desired physical properties (Z. Dega-Szafran et al., 2006).
Synthetic Chemistry : The use of methyl 4-hydroxy-4-methylpiperidine-1-carboxylate and its derivatives in various synthetic approaches highlights its importance in the creation of novel organic compounds, which can lead to advances in pharmaceuticals and materials science (I. Szatmári, L. Kiss, F. Fülöp, 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-hydroxy-4-methylpiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-8(11)3-5-9(6-4-8)7(10)12-2/h11H,3-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDJKGGFMBWGHGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)C(=O)OC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.